Comparative study of the selectivities of membranes based on cyclic- and open-chain thioethers
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9891401431
Abstract
The selectivities of membranes based on the cyclic thioether 1,4,8,11-tetrathiacyclotetradecane (TTCT) and the open-chain thioether 1,12-di(2-thienyl)-2,5,8,11-tetrathiadodecane were compared with respect to membrane composition, the internal electrolyte salt and the method of membrane conditioning. The membranes based on TTCT showed better selectivities than those based on the open-chain thioether.
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